Methyl 2-bromo-4,5-dimethoxybenzoate
Overview
Description
“Methyl 2-bromo-4,5-dimethoxybenzoate” is a chemical compound with the molecular formula C10H11BrO4 . It has a molecular weight of 275.1 . It is a solid in its physical form .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringBrC1=C(C(OC)=O)C=C(OC)C(OC)=C1
. The InChI code for this compound is 1S/C10H11BrO4/c1-13-8-4-6(10(12)15-3)7(11)5-9(8)14-2/h4-5H,1-3H3
. Physical And Chemical Properties Analysis
“this compound” is a solid . It has a molecular weight of 275.1 .Scientific Research Applications
PTP1B Inhibitory Activity : A study by Han Lijun (2010) synthesized a compound related to Methyl 2-bromo-4,5-dimethoxybenzoate, which showed good inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), suggesting potential applications in treating diseases related to PTP1B.
Metabolism in Various Species : Carmo et al. (2005) investigated the metabolism of 4-Bromo-2,5-dimethoxyphenethylamine, a structurally related compound, in human, monkey, dog, rabbit, rat, and mouse hepatocytes. This study provides insights into interspecies differences in drug metabolism, which could be relevant for similar compounds like this compound (Carmo et al., 2005).
Local Anesthetic and Anti-inflammatory Activities : Catsoulacos (1976) prepared derivatives of this compound and tested them for local anesthetic and anti-inflammatory activities. This suggests potential pharmaceutical applications for the compound and its derivatives (Catsoulacos, 1976).
Antidopaminergic Properties : A study by Högberg et al. (1990) focused on derivatives of this compound, examining their potential as antipsychotic agents by inhibiting dopamine D-2 receptors. This indicates the compound's relevance in neuropsychiatric drug development (Högberg et al., 1990).
Suzuki-Miyaura Vinylation : Brooker et al. (2010) explored the Suzuki-Miyaura cross-coupling of sterically hindered and electron-rich substrates, including Methyl 4-bromo-3,5-dimethoxybenzoate. This study contributes to the understanding of chemical reactions involving this compound and its analogs (Brooker et al., 2010).
Safety and Hazards
The safety data sheet of a similar compound, “Methyl 2-bromo-4,5-dimethoxybenzoate”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
Future Directions
“Methyl 2,4-dimethoxybenzoate” has been noted to have the highest antifeedant index and are the best candidates for practical applications in order to protect planted seedlings in the field . This suggests potential future directions for the use of similar compounds like “Methyl 2-bromo-4,5-dimethoxybenzoate”.
properties
IUPAC Name |
methyl 2-bromo-4,5-dimethoxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO4/c1-13-8-4-6(10(12)15-3)7(11)5-9(8)14-2/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCUHOZBMHZWCGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)OC)Br)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50384701 | |
Record name | methyl 2-bromo-4,5-dimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50384701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17667-32-2 | |
Record name | Methyl 2-bromo-4,5-dimethoxybenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17667-32-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | methyl 2-bromo-4,5-dimethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50384701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can Methyl 2-bromo-4,5-dimethoxybenzoate be used to synthesize substituted phthalides? What are the advantages of this approach?
A1: Yes, this compound can be effectively utilized in the synthesis of substituted phthalides. [] The research demonstrates its successful reaction with tolualdehyde in the presence of a nickel catalyst ([NiBr(2)(dppe)], dppe=1,2-bis(diphenylphosphino)ethane) and zinc powder, yielding the corresponding substituted phthalide in a 71% yield. [] This approach offers several advantages:
- Chemoselectivity: The reaction demonstrates high chemoselectivity, favoring the formation of the desired phthalide product. []
- Mild Reaction Conditions: The use of a nickel catalyst allows for relatively mild reaction conditions, which can be beneficial for synthesizing complex molecules. []
- Versatility: The method's success with a substituted benzoate (this compound) suggests potential applicability to a broader range of substrates, allowing for the synthesis of diverse phthalide derivatives. []
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